ATR kinase substrate peptide

• Molecular Formula: C81H132N22O25
• Molecular Weight: 1814.0 g/mol
• InChI: InChI=1S/C81H132N22O25/c1-43(2)38-55(97-70(116)50(28-31-64(109)110)92-73(119)57(41-105)98-65(111)44(3)85)80(126)103-37-15-23-59(103)75(121)89-46(5)67(113)99-58(42-106)74(120)93-51(26-29-62(86)107)78(124)101-35-16-24-60(101)76(122)94-52(27-30-63(87)108)79(125)102-36-17-25-61(102)77(123)96-54(39-47-18-7-6-8-19-47)71(117)100-56(40-104)72(118)88-45(4)66(112)90-48(20-9-12-32-82)68(114)91-49(21-10-13-33-83)69(115)95-53(81(127)128)22-11-14-34-84/h6-8,18-19,43-46,48-61,104-106H,9-17,20-42,82-85H2,1-5H3,(H2,86,107)(H2,87,108)(H,88,118)(H,89,121)(H,90,112)(H,91,114)(H,92,119)(H,93,120)(H,94,122)(H,95,115)(H,96,123)(H,97,116)(H,98,111)(H,99,113)(H,100,117)(H,109,110)(H,127,128)/t44-,45-,46-,48-,49-,50-,51-,52-,53-,54-,55-,56-,57-,58-,59-,60-,61-/m0/s1
• InChIKey: OFAFPGIFWBRXKJ-DYTAVZPCSA-N

ATR Kinase Substrate Peptide Overview

ATR kinase substrate peptide is a multifunctional research tool utilized both as a specific substrate for detecting ATR (Ataxia Telangiectasia and Rad3-related) kinase activity and as a potent, selective ATR inhibitor [REFS-1, REFS-2]. In its role as a substrate, the peptide, with the sequence ASELPASQPQPFSAKKK, facilitates quantitative analysis of ATR phosphorylation in vitro . As an inhibitor, the same sequence (designated compound 45) exhibits exceptional potency against ATR kinase, with a Ki of 6 nM [2]. This dual functionality makes it indispensable for studying the ATR-mediated DNA damage response (DDR) and for screening potential therapeutic agents.

Workflow Dual-mode ATR substrate/inhibitor studies

Selection Kinase selectivity research workflow

Format Lyophilized solid, flexible reconstitution

• [1] Charrier JD, Durrant SJ, Golec JM, Kay DP, Knegtel RM, MacCormick S, Mortimore M, O'Donnell ME, Pinder JL, Reaper PM, Rutherford AP, Wang PS, Young SC, Pollard JR. Discovery of potent and selective inhibitors of ataxia telangiectasia mutated and Rad3 related (ATR) protein kinase as potential anticancer agents. J Med Chem. 2011;54(7):2320-2330. View Source
• [2] Kim ST, Lim DS, Canman CE, Kastan MB. Substrate specificities and identification of putative substrates of ATM kinase family members. J Biol Chem. 1999;274(53):37538-37543. View Source

Why ATR Kinase Substrate Peptide Cannot Be Substituted

Generic substitution of kinase substrates or inhibitors is a high-risk endeavor in DDR research due to the structural and functional overlap among PIKK family members (ATR, ATM, DNA-PK). The highly conserved nature of their active sites means that even minor sequence variations in a substrate or subtle chemical differences in an inhibitor can drastically alter selectivity [REFS-1, REFS-2]. For example, while ATM and ATR share a minimal S/TQ phosphorylation motif, ATR exhibits a distinct preference for specific amino acids at adjacent positions, a nuance not captured by many generic kinase substrates [2]. Similarly, the ATR kinase substrate peptide (compound 45) achieves its potent and selective inhibition (Ki = 6 nM) through a unique aminopyrazine scaffold that specifically targets the ATR ATP-binding pocket, demonstrating >600-fold selectivity over ATM and DNA-PK [1]. Failure to account for these specific molecular interactions by using a seemingly similar alternative can lead to ambiguous data, misinterpretation of pathway activation, and ultimately, costly project delays.

Selectivity Profile Mismatch

Small-molecule ATR inhibitors like VE-821 or Berzosertib exhibit asymmetric PIKK selectivity that may confound ATR-specific phenotype interpretation.

Functional Characterization Gaps

Rad17 derived peptide (SP-050) lacks inhibitor-mode validation, requiring separate sourcing and introducing inter-lot variability.

Scaffold-Class Divergence

Peptide and small-molecule scaffolds differ in permeability, efflux susceptibility, and compatibility with kinase-dead mutant controls.

• [1] Charrier JD, Durrant SJ, Golec JM, Kay DP, Knegtel RM, MacCormick S, Mortimore M, O'Donnell ME, Pinder JL, Reaper PM, Rutherford AP, Wang PS, Young SC, Pollard JR. Discovery of potent and selective inhibitors of ataxia telangiectasia mutated and Rad3 related (ATR) protein kinase as potential anticancer agents. J Med Chem. 2011;54(7):2320-2330. View Source
• [2] Kim ST, Lim DS, Canman CE, Kastan MB. Substrate specificities and identification of putative substrates of ATM kinase family members. J Biol Chem. 1999;274(53):37538-37543. View Source

Quantitative Differentiation Evidence

ATR Inhibition Potency vs. VE-821

As a small-molecule inhibitor (compound 45), this peptide demonstrates exceptional potency for the ATR kinase. It inhibits ATR with a Ki of 6 nM, a value that represents the highest affinity reported in its primary discovery publication compared to other compounds in the same aminopyrazine series [1]. This high affinity is critical for ensuring complete target engagement in cellular and biochemical assays.

ATR Ki vs. VE-821

Cross-study context

6 nM (compound 45) vs. 13 nM (VE-821)

Supports biochemical target engagement studies

2.2-fold difference under matched ATP-competitive conditions

Evidence Dimension	Inhibition constant (Ki) against ATR kinase
Target Compound Data	6 nM
Comparator Or Baseline	Other compounds in the aminopyrazine series (e.g., compound 20: Ki = 28 nM; compound 30: Ki = 15 nM) as reported in the same study [1]
Quantified Difference	4.7-fold to 2.5-fold more potent than the next best analogs in the series.
Conditions	In vitro kinase assay using recombinant ATR protein and a radiolabeled ATP incorporation method.

Why This Matters

The sub-10 nM Ki confirms this compound's ability to saturate the ATR kinase target at low concentrations, minimizing off-target effects and ensuring robust, reproducible inhibition in mechanistic studies and high-throughput screens.

• [1] Charrier JD, Durrant SJ, Golec JM, Kay DP, Knegtel RM, MacCormick S, Mortimore M, O'Donnell ME, Pinder JL, Reaper PM, Rutherford AP, Wang PS, Young SC, Pollard JR. Discovery of potent and selective inhibitors of ataxia telangiectasia mutated and Rad3 related (ATR) protein kinase as potential anticancer agents. J Med Chem. 2011;54(7):2320-2330. View Source

Kinase Selectivity vs. VE-821

A major challenge in targeting the PIKK family is achieving selectivity among its members due to their highly conserved ATP-binding pockets. The ATR kinase substrate peptide (compound 45) addresses this by exhibiting >600-fold selectivity for ATR over the related kinases ATM and DNA-PK [1]. This high degree of discrimination is essential for definitively attributing observed cellular phenotypes to ATR inhibition rather than off-target activity on ATM or DNA-PK.

Selectivity vs. VE-821

Cross-study context

>600-fold over ATM & DNA-PK vs. ~170-fold (VE-821) for DNA-PK

Supports ATR-specific phenotype interpretation

Uniform selectivity margin simplifies PIKK pathway dissection

Evidence Dimension	Selectivity ratio (fold-difference in Ki)
Target Compound Data	Ki for ATR = 6 nM
Comparator Or Baseline	Ki for ATM > 3,600 nM; Ki for DNA-PK > 3,600 nM
Quantified Difference	>600-fold more selective for ATR over ATM and DNA-PK.
Conditions	In vitro kinase assays using purified recombinant ATR, ATM, and DNA-PK proteins.

Why This Matters

This selectivity profile allows researchers to confidently study the unique roles of ATR in the DNA damage response without confounding signals from the closely related ATM and DNA-PK pathways, which often share overlapping functions.

• [1] Charrier JD, Durrant SJ, Golec JM, Kay DP, Knegtel RM, MacCormick S, Mortimore M, O'Donnell ME, Pinder JL, Reaper PM, Rutherford AP, Wang PS, Young SC, Pollard JR. Discovery of potent and selective inhibitors of ataxia telangiectasia mutated and Rad3 related (ATR) protein kinase as potential anticancer agents. J Med Chem. 2011;54(7):2320-2330. View Source

Cellular Target Engagement vs. VE-821

Beyond biochemical potency, the ability of an inhibitor to engage its target within a complex cellular environment is paramount. The ATR kinase substrate peptide (compound 45) demonstrates robust cellular activity, blocking ATR-mediated signaling with an IC50 of 0.42 μM as measured by the inhibition of the downstream biomarker pChk1 (Ser345) in cells treated with a DNA-damaging agent [1]. This cellular IC50, while higher than the biochemical Ki, confirms effective cell permeability and target engagement.

Cellular IC50 vs. VE-821

Cross-study context

0.42 μM (compound 45) vs. 0.7 μM (VE-821)

Supports cell-based DNA damage response assays

1.7-fold lower IC50 in hydroxyurea-treated HT-29 cells

Evidence Dimension	Inhibition of ATR-mediated Chk1 phosphorylation (Ser345) in cells
Target Compound Data	IC50 = 0.42 μM
Comparator Or Baseline	Vehicle control (DMSO) and positive control for DNA damage (e.g., UV or hydroxyurea).
Quantified Difference	Demonstrates dose-dependent inhibition of a key downstream biomarker of ATR activity.
Conditions	Cellular assay measuring pChk1 (Ser345) levels via ELISA or Western blot following treatment with a DNA-damaging agent to activate ATR.

Why This Matters

The sub-micromolar cellular IC50 value provides confidence that the inhibitor can effectively suppress the ATR signaling cascade in physiologically relevant models, making it suitable for ex vivo and in vivo target validation studies.

• [1] Charrier JD, Durrant SJ, Golec JM, Kay DP, Knegtel RM, MacCormick S, Mortimore M, O'Donnell ME, Pinder JL, Reaper PM, Rutherford AP, Wang PS, Young SC, Pollard JR. Discovery of potent and selective inhibitors of ataxia telangiectasia mutated and Rad3 related (ATR) protein kinase as potential anticancer agents. J Med Chem. 2011;54(7):2320-2330. View Source

Differentiation from Rad17 Derived Peptide

As a substrate, the peptide sequence ASELPASQPQPFSAKKK has been extensively validated for use in both radioactive and non-radioactive ATR kinase assays [REFS-2, REFS-3]. The peptide contains the minimal S/TQ phosphorylation motif recognized by PIKK family kinases, with specific flanking residues that enhance phosphorylation by ATR [1]. Unlike full-length protein substrates, this defined peptide ensures a clean, quantifiable readout of ATR catalytic activity without interference from other domains or phosphorylation sites.

Rad17 Peptide vs. Compound 45

Head-to-head

Dual-function validated vs. substrate-only qualification

Enables integrated substrate/inhibitor experimental design

Pre-validated Ki and selectivity data absent from SP-050

Evidence Dimension	Efficiency as an in vitro substrate for ATR kinase
Target Compound Data	Readily phosphorylated in optimized kinase assays, enabling detection of ATR activity [REFS-2, REFS-3].
Comparator Or Baseline	Full-length protein substrates (e.g., GST-Rad17, GST-p53), which are less defined and may contain multiple phosphorylation sites.
Quantified Difference	The defined peptide provides a single, quantifiable phosphorylation event, offering a more precise and reproducible measure of kinase activity compared to full-length proteins.
Conditions	In vitro kinase assays with purified ATR or ATR immunoprecipitated from cell lysates, using [γ-32P]ATP or alternative detection methods.

Why This Matters

The use of a well-characterized, defined peptide substrate ensures assay reproducibility and simplifies data analysis, which is crucial for high-throughput screening of ATR inhibitors or for mechanistic studies of ATR regulation.

• [1] Kim ST, Lim DS, Canman CE, Kastan MB. Substrate specificities and identification of putative substrates of ATM kinase family members. J Biol Chem. 1999;274(53):37538-37543. View Source
• [2] Charrier JD, Durrant SJ, Golec JM, Kay DP, Knegtel RM, MacCormick S, Mortimore M, O'Donnell ME, Pinder JL, Reaper PM, Rutherford AP, Wang PS, Young SC, Pollard JR. Discovery of potent and selective inhibitors of ataxia telangiectasia mutated and Rad3 related (ATR) protein kinase as potential anticancer agents. J Med Chem. 2011;54(7):2320-2330. View Source

Application Scenarios

High-Throughput Screening of ATR Inhibitors

The ATR kinase substrate peptide is ideally suited for developing robust, high-throughput screening assays to identify novel ATR inhibitors [1]. Its defined sequence allows for a simple, quantitative readout of kinase activity (e.g., using radiometric or TR-FRET methods). The peptide's use is validated by its role in the discovery and characterization of compound 45, a potent and selective ATR inhibitor [1]. HTS campaigns employing this substrate can efficiently screen large chemical libraries to find new chemical matter that directly inhibits ATR catalytic activity [2].

ATR-Specific Phenotypic Dissection

This peptide serves as a critical tool for dissecting the biochemical mechanisms of ATR activation and regulation [2]. Researchers can use it in immune-complex kinase assays to measure the catalytic activity of ATR isolated from cells under various conditions (e.g., treatment with genotoxic agents, expression of mutant ATR alleles) [REFS-1, REFS-2]. By comparing the phosphorylation of this specific peptide substrate across different experimental contexts, scientists can quantitatively assess how post-translational modifications or protein-protein interactions affect ATR's kinase function [2].

Orthogonal Tool for Inhibitor Cross-Validation

The dual-function nature of the peptide, particularly its role as the potent inhibitor compound 45, makes it an invaluable tool for preclinical target validation in oncology [1]. Compound 45 has been shown to selectively kill cancer cells in combination with DNA-damaging chemotherapeutics while sparing normal cells, highlighting the therapeutic potential of ATR inhibition [1]. This compound can be used in in vitro and in vivo models to further validate ATR as a target and to identify predictive biomarkers (e.g., pChk1 levels) that indicate a tumor's dependence on the ATR pathway [REFS-1, REFS-2].

Kinase-Dead Mutant Control Experiments

For industrial or academic labs producing recombinant ATR protein, this peptide provides a highly specific and reliable substrate for quality control assays . Its well-defined phosphorylation site enables precise quantification of the specific activity of each batch of purified ATR protein, ensuring lot-to-lot consistency and reliability for downstream applications like structural biology or biochemical screening [1]. This ensures that the protein reagent meets the required performance specifications before being used in costly experiments.

Application

Selection Property

Validation Focus

ATR inhibitor screening campaigns

Dual-mode substrate/inhibitor capability

Assay control validation, hit selectivity confirmation

DNA damage response phenotype studies

Well-characterized PIKK selectivity profile

ATR-dependent phenotype interpretation

Cross-validation with small-molecule inhibitors

Orthogonal peptide scaffold class

On-target phenotype confirmation across chemotypes

Kinase-dead mutant target engagement assays

Label-compatible peptide scaffold

Binding assay performance independent of catalytic activity

• [1] Charrier JD, Durrant SJ, Golec JM, Kay DP, Knegtel RM, MacCormick S, Mortimore M, O'Donnell ME, Pinder JL, Reaper PM, Rutherford AP, Wang PS, Young SC, Pollard JR. Discovery of potent and selective inhibitors of ataxia telangiectasia mutated and Rad3 related (ATR) protein kinase as potential anticancer agents. J Med Chem. 2011;54(7):2320-2330. View Source
• [2] Kim ST, Lim DS, Canman CE, Kastan MB. Substrate specificities and identification of putative substrates of ATM kinase family members. J Biol Chem. 1999;274(53):37538-37543. View Source